1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride
Overview
Description
1-(5-Bromo-1-benzothiophen-2-yl)methanamine hydrochloride, also known as BTH, is a synthetic compound that has a wide range of applications in scientific research. It is utilized as a reagent for the synthesis of other compounds, as a catalyst in various reactions, and as a biochemical and physiological probe. This article will discuss the synthesis method of BTH, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride has several scientific applications. It is used as a reagent for the synthesis of other compounds, such as 2-amino-5-bromobenzothiazole. It is also used as a catalyst in various reactions, such as the oxidation of alcohols and the formation of enamines. In addition, 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride is used as a biochemical and physiological probe to investigate the mechanisms of action of various drugs and compounds.
Mechanism of Action
1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride acts as an inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. By inhibiting the enzyme, 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride increases the levels of acetylcholine in the brain, which leads to an increase in cognitive function.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride are due to its ability to inhibit acetylcholinesterase. This leads to an increase in the levels of acetylcholine in the brain, which in turn leads to improved cognitive function. 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride also acts as an antioxidant, protecting cells from oxidative damage. In addition, 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride has been shown to have anti-inflammatory and anti-cancer effects.
Advantages and Limitations for Lab Experiments
1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride is a useful tool for laboratory experiments due to its ability to act as a reagent, catalyst, and biochemical and physiological probe. Its advantages include its low cost, ease of synthesis and availability. However, its use is limited by its potential toxicity and the fact that it is not stable in water.
Future Directions
Future research into 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride could focus on its potential applications in drug development, such as the development of new drugs that target acetylcholinesterase. Additionally, further research could be done to investigate the potential therapeutic effects of 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride, such as its anti-inflammatory and anti-cancer effects. Finally, further research could be done to investigate the potential toxicity of 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride, in order to ensure its safe use in laboratory experiments.
Synthesis Methods
The synthesis of 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride is a two-step process. Firstly, the benzothiophene ring is synthesized by reacting 5-bromo-1-chlorobenzene with sodium sulfide in aqueous solution. This is followed by the condensation of the benzothiophene ring with 1-methanamine hydrochloride. This reaction is carried out in an ethanol-water mixture and catalyzed by sodium hydroxide. The reaction yields 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride as the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(5-bromo-1-benzothiophen-2-yl)methanamine hydrochloride involves the reaction of 5-bromo-1-benzothiophene with formaldehyde and ammonium chloride to form 1-(5-bromo-1-benzothiophen-2-yl)methanamine, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": ["5-bromo-1-benzothiophene", "formaldehyde", "ammonium chloride", "hydrochloric acid"], "Reaction": ["Step 1: 5-bromo-1-benzothiophene is reacted with formaldehyde and ammonium chloride in the presence of a catalyst such as zinc chloride to form 1-(5-bromo-1-benzothiophen-2-yl)methanamine.", "Step 2: The resulting 1-(5-bromo-1-benzothiophen-2-yl)methanamine is then reacted with hydrochloric acid to form the hydrochloride salt of the compound.", "Step 3: The product is then purified by recrystallization or other appropriate methods."] } | |
CAS RN |
23799-58-8 |
Molecular Formula |
C9H9BrClNS |
Molecular Weight |
278.6 |
Purity |
95 |
Origin of Product |
United States |
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